N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3-phenoxypropanamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-3-phenoxypropanamide;hydrochloride
• InChI: InChI=1S/C24H31N3O2S.ClH/c1-4-19-12-13-21-22(18-19)30-24(25-21)27(16-15-26(5-2)6-3)23(28)14-17-29-20-10-8-7-9-11-20;/h7-13,18H,4-6,14-17H2,1-3H3;1H
• InChI Key: YXLDKMIYBMSKCV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CCN(CC)CC)C(=O)CCOC3=CC=CC=C3.Cl
• Molecular Formula: C24H32ClN3O2S
• Molecular Weight: 462.0 g/mol

Description

N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3-phenoxypropanamide hydrochloride is a useful research compound. Its molecular formula is C24H32ClN3O2S and its molecular weight is 462.05. The purity is usually 95%.
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Scientific Research Applications

1. Pharmacokinetic Properties

A study by Tengler et al. (2013) explored the synthesis of hydrochlorides related to N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3-phenoxypropanamide hydrochloride as potential β1-adrenergic receptor antagonists. This research emphasized the significance of acid-base dissociation constants (pKa) in the pharmacokinetic properties of these compounds, which is crucial for new drug development.

2. Fluorescent Sensing Applications

Research by Suman et al. (2019) presented the synthesis of benzimidazole/benzothiazole-based fluorophores, closely related to the chemical structure . These compounds exhibited notable solvatochromic behavior and were explored as fluorescent sensors for metal ions like Al3+ and Zn2+.

3. Synthesis of Novel Compounds and Biological Evaluation

A study by Uto et al. (2009) focused on the synthesis of 3-(2-hydroxyethoxy)-N-(5-benzylthiazol-2-yl)-benzamides, which are structurally related to the compound . This research was aimed at identifying potent inhibitors for stearoyl-CoA desaturase-1 (SCD-1), demonstrating the compound's potential in biological and medicinal applications.

4. Antimicrobial Activity

Padalkar et al. (2014, 2011, 2016) explored the synthesis and biological activities of benzimidazole, benzoxazole, and benzothiazole derivatives, which are structurally similar to the compound . These studies revealed the broad-spectrum antimicrobial activity of these novel heterocycles, emphasizing their potential in developing new antimicrobial agents.

5. Fluorescence Turn-On Sensor

Xu et al. (2020) developed a novel "turn-on" sensor based on imidazo[2,1-b]thiazole, structurally related to the compound . This sensor demonstrated efficient fluorescence behavior for detecting metal ions, highlighting the application of such compounds in sensing technologies.